Cas no 2444005-19-8 (5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride)

• Product Name: 5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride
• CAS No: 2444005-19-8
• MF: C₉H₆FNO₂S₂
• MW: 243.277842998505
• CID: 6529793
• PubChem ID: 138392008
• Update Time: 2025-06-20

5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride
• 2444005-19-8
• EN300-22997755
• AKOS037478304

• Inchi： 1S/C9H6FNO2S2/c10-15(12,13)9-5-4-8(14-9)7-3-1-2-6-11-7/h1-6H
• InChI Key： NHBVCMOOAFVNEA-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=CC=CN=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 242.98239894g/mol
• Monoisotopic Mass: 242.98239894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride

Introduction to 5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride (CAS No: 2444005-19-8)

5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2444005-19-8, belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in synthetic chemistry and medicinal applications. The presence of both a pyridine ring and a thiophene scaffold in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the development of novel bioactive molecules.

The compound's structure consists of a thiophene ring substituted at the 2-position with a sulfonyl fluoride group, further functionalized at the 5-position with a pyridinyl moiety. This arrangement creates a molecule with potential applications in various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed processes. The electron-withdrawing nature of the sulfonyl group and the electron-donating effect of the pyridine ring contribute to its overall reactivity, enabling diverse synthetic pathways.

In recent years, 5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride has been explored in several cutting-edge research areas within pharmaceutical chemistry. One notable application is in the synthesis of heterocyclic compounds, which are fundamental building blocks in drug design. The compound's ability to serve as a precursor for constructing complex molecular frameworks has made it particularly useful in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged its reactivity to generate derivatives with potential antimicrobial and anti-inflammatory properties.

Moreover, the sulfonyl fluoride moiety in 5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride plays a crucial role in medicinal chemistry due to its capacity to engage in polar interactions with biological targets. This feature has been exploited in the design of probes and inhibitors that modulate enzyme activity and receptor binding. Recent studies have highlighted its utility in developing kinase inhibitors, where the combination of pyridine and thiophene functionalities enhances binding affinity and selectivity. Such findings underscore the compound's significance as a tool for elucidating molecular mechanisms and discovering novel therapeutic agents.

The synthesis of 5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride involves multi-step organic transformations that highlight its synthetic utility. Common methodologies include palladium-catalyzed cross-coupling reactions, which allow for the efficient introduction of the pyridinyl group onto the thiophene scaffold. Additionally, nucleophilic aromatic substitution reactions can be employed to install the sulfonyl fluoride functionality at the 2-position of the thiophene ring. These synthetic strategies demonstrate the compound's adaptability in diverse chemical contexts, facilitating its integration into complex synthetic schemes.

From a computational chemistry perspective, 5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have revealed insights into its binding modes with proteins and enzymes, providing a rational basis for structure-based drug design. These computational approaches have been complemented by experimental validations, confirming the predictive power of theoretical models in guiding synthetic modifications aimed at optimizing biological activity.

The growing interest in 5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride is also reflected in its role as a key intermediate in industrial applications. Pharmaceutical companies have incorporated this compound into their libraries for high-throughput screening (HTS) campaigns, aiming to identify lead compounds for further development. Its versatility has been particularly valuable in fragment-based drug discovery programs, where small molecular fragments are rapidly assembled into larger structures with desired pharmacological properties. The compound's compatibility with automated synthesis platforms has further enhanced its utility in large-scale screening efforts.

Future directions for research involving 5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride are likely to focus on expanding its applications beyond traditional pharmaceuticals. Emerging fields such as materials science and agrochemicals have shown potential benefits from sulfonyl fluoride-containing compounds due to their unique electronic and steric properties. Investigations into photophysical behavior and optoelectronic applications may uncover new uses for this versatile molecule, broadening its impact across multiple scientific disciplines.

In conclusion, 5-(pyridin-2-yl)thiophene-2-sulfonyl fluoride (CAS No: 2444005-19-8) represents a significant advancement in synthetic chemistry and medicinal research. Its structural features enable diverse functionalization pathways, making it an indispensable tool for developing novel bioactive molecules. The ongoing exploration of its applications underscores its importance as both a research chemical and an industrial intermediate. As scientific understanding progresses, this compound is poised to play an even greater role in shaping future innovations across chemistry and related fields.